Cas no 35216-39-8 (3-(Methanesulfonyl)aniline)

3-(Methanesulfonyl)aniline Properties

Names and Identifiers

• 3-(Methylsulfonyl)aniline
• 3-(methylsulfonyl)Benzenamine
• 3-(Methylsulphonyl)aniline
• 3-methylsulfonylaniline
• Benzenamine, 3-(methylsulfonyl)-
• 3-(methylsulfonyl)phenylamine
• 3-Aminophenyl-methylsulfon
• 3-methanesulfonephenylamine
• 3-methanesulfonylaniline
• 3-methanesulfonyl-phenylamine
• 3-methanesulphonyl-phenylamine
• 3-Aminophenyl methyl sulfone
• 3-Methylsulfonylphenylamine
• m-(Methylsulfonyl)aniline
• 3-(Methanesulfonyl)aniline
• [3-(methylsulfonyl)phenyl]amine hydrochloride
• m-methylsulfonylaniline
• 3-methanesulphonylaniline
• (3-amino)phenyl methyl sulphone
• MBNPJRQKQLLRIS-UHFFFAOYSA-N
• STR09702
• EN300-14687
• A874711
• 35216-39-8
• FT-0705932
• J-510895
• SY006327
• 3-(Methylsulfonyl)aniline, AldrichCPR
• SCHEMBL283512
• MFCD03764428
• DTXSID60330234
• CS-0097931
• AE-562/41004002
• PS-3952
• AKOS003335580
• AM803759
• ALBB-018270
• aniline, 3-methylsulphonyl-
• DB-069170
• +Expand

• MDL： MFCD03764428
• InChIKey： MBNPJRQKQLLRIS-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO2S/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5H,8H2,1H3
• SMILES： S(C([H])([H])[H])(C1=C([H])C([H])=C([H])C(=C1[H])N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 171.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.03539970g/mol
• Heavy Atom Count: 11
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5

Experimental Properties

• LogP: 2.33430
• PSA: 68.54000
• Boiling Point: 403.3℃/760mmHg
• Melting Point: 72 ºC
• Flash Point: 197.7℃
• Solubility: Slightly soluble (6 g/l) (25 º C),
• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),

3-(Methanesulfonyl)aniline Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Signal Word：Warning

3-(Methanesulfonyl)aniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds